Cas no 65950-84-7 (Acetic acid, cyanodiazo-, ethyl ester)

• Product Name: Acetic acid, cyanodiazo-, ethyl ester
• CAS No: 65950-84-7
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 397074
• PubChem ID: 71375311
• Update Time: 2025-04-19

Acetic acid, cyanodiazo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyanodiazo-, ethyl ester
• 2-cyano-2-diazonio-1-ethoxyethenolate
• ethyl 2-cyano-2-diazoacetate
• 2-Cyano-2-diazonio-1-ethoxyethen-1-olate
• DTXSID40798055
• 65950-84-7

• Inchi： 1S/C5H5N3O2/c1-2-10-5(9)4(3-6)8-7/h2H2,1H3
• InChI Key： PXXBOKDQFUVPFZ-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=[N+]=[N-])=O)CC

Computed Properties

• Exact Mass: 139.03825
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 86.49